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Compound of Interest

Compound Name: Pomalidomide-PEG3-CO2H

Cat. No.: B2641921

The paradigm of therapeutic intervention is shifting from mere inhibition of protein function to
the complete removal of disease-causing proteins. This transformative approach, known as
targeted protein degradation (TPD), utilizes the cell's own quality control machinery—the
ubiquitin-proteasome system (UPS)—to selectively eliminate proteins of interest (POIs). At the
heart of this technology are proteolysis-targeting chimeras (PROTACS), heterobifunctional
molecules designed to bring a target protein and an E3 ubiquitin ligase into close proximity.
This induced proximity facilitates the ubiquitination of the POI, marking it for destruction by the
proteasome.

Pomalidomide-PEG3-CO2H is a crucial building block in the synthesis of PROTACS. It
comprises two key components: the pomalidomide moiety, which serves as a potent ligand for
the Cereblon (CRBN) E3 ubiquitin ligase, and a three-unit polyethylene glycol (PEG3) linker
terminating in a carboxylic acid (CO2H) group. The pomalidomide component recruits the
CRBN E3 ligase complex, while
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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